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Compound of Interest

Compound Name: GSK2200150A

Cat. No.: B10798360 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and solubility information for the

experimental use of GSK2200150A, a potent anti-tuberculosis agent. The following sections

offer comprehensive guidance on preparing solutions and conducting in vitro assays, alongside

a summary of its solubility in common laboratory solvents.

Physicochemical Properties and Solubility
GSK2200150A is an antimycobacterial agent effective against Mycobacterium tuberculosis and

Mycobacterium bovis BCG.[1] Its chemical formula is C20H23NO3S, with a molecular weight of

357.47 g/mol . For experimental use, understanding its solubility is critical for the preparation of

stock solutions and experimental media.

Solubility Data
The solubility of GSK2200150A in common laboratory solvents has been determined and is

summarized in the table below. It is important to note that solubility can be affected by factors

such as temperature, pH, and the purity of the solvent. The use of freshly opened, anhydrous

solvents is recommended, particularly for DMSO, as its hygroscopic nature can impact

solubility.
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

DMSO 65 - 71 181.83 - 198.61
Ultrasonic assistance

may be needed

Ethanol 18 50.35

Water Insoluble -

Table 1: Solubility of GSK2200150A in various solvents. Data compiled from multiple sources.

[2][3]

Experimental Protocols
Preparation of Stock Solutions
1. High-Concentration Stock Solution (DMSO)

This protocol describes the preparation of a high-concentration stock solution of

GSK2200150A in Dimethyl Sulfoxide (DMSO).

Materials:

GSK2200150A powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Aseptically weigh the desired amount of GSK2200150A powder.
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Add the appropriate volume of anhydrous DMSO to achieve the desired concentration

(e.g., for a 10 mM stock solution, add 0.2797 mL of DMSO to 1 mg of GSK2200150A).

Vortex the solution thoroughly until the powder is completely dissolved. If necessary, use

an ultrasonic bath to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[2]

Preparation of Working Solutions for In Vitro Assays
For cell-based assays, the DMSO stock solution must be further diluted in the appropriate cell

culture medium. It is crucial to ensure the final concentration of DMSO in the assay is low

(typically <0.5%) to avoid solvent-induced cytotoxicity.

Materials:

GSK2200150A DMSO stock solution

Sterile cell culture medium (e.g., Middlebrook 7H9 with supplements for M. tuberculosis)

Sterile dilution tubes

Procedure:

Thaw an aliquot of the GSK2200150A DMSO stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations for your experiment.

For example, to prepare a 100 µM working solution from a 10 mM stock, first prepare an

intermediate dilution (e.g., 1:10 in media to get 1 mM), and then a final dilution (e.g., 1:10

in media to get 100 µM).

Always prepare a vehicle control with the same final concentration of DMSO as the

highest concentration of GSK2200150A being tested.
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In Vitro Antimycobacterial Activity Assay Protocol
This protocol outlines a method to determine the minimum inhibitory concentration (MIC) of

GSK2200150A against Mycobacterium tuberculosis H37Rv.

Materials:

GSK2200150A working solutions

M. tuberculosis H37Rv culture

Complete Middlebrook 7H9 medium (containing albumin, dextrose, and catalase)

96-well microtiter plates

Spectrophotometer

Procedure:

Prepare serial dilutions of GSK2200150A in a 96-well plate. You can test a range of

concentrations, for example, from 100 µM down to 0.1 µM.

Grow M. tuberculosis H37Rv in Middlebrook 7H9 medium to an optical density at 600 nm

(OD600) of 0.001.

Add 90 µL of the bacterial suspension to each well of the 96-well plate containing 10 µL of

the serially diluted compound.

Include a positive control (bacteria with no drug) and a negative control (media only).

Incubate the plates for 7 days.

After incubation, assess bacterial growth by measuring the OD600 or using a viability

stain. The MIC is the lowest concentration of GSK2200150A that inhibits visible growth.

Mechanism of Action and Signaling Pathway
GSK2200150A functions as a Mycobacterium tuberculosis gyrase inhibitor (MGI). DNA gyrase

is a type II topoisomerase essential for bacterial DNA replication and transcription. It introduces
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negative supercoils into the DNA, a process that is vital for relieving torsional stress during

these processes. By inhibiting DNA gyrase, GSK2200150A prevents the resealing of the DNA

strands, leading to an accumulation of DNA breaks and ultimately, bacterial cell death.
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Figure 1. Experimental workflow for GSK2200150A.
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Figure 2. Mechanism of action of GSK2200150A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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